Cas no 1447964-55-7 (1-Amino-5,5-dimethylhexan-3-ol)

• Product Name: 1-Amino-5,5-dimethylhexan-3-ol
• CAS No: 1447964-55-7
• MF: C₈H₁₉NO
• MW: 145.242562532425
• MDL: MFCD21130933
• CID: 4772553
• PubChem ID: 65184758
• Update Time: 2025-07-22

1-Amino-5,5-dimethylhexan-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-5,5-dimethylhexan-3-ol
• 1-Amino-5,5-dimethylhexan-3-ol

• MDL： MFCD21130933
• Inchi： 1S/C8H19NO/c1-8(2,3)6-7(10)4-5-9/h7,10H,4-6,9H2,1-3H3
• InChI Key： QXTDSFUXQXFVLS-UHFFFAOYSA-N
• SMILES： OC(CCN)CC(C)(C)C

Computed Properties

• Exact Mass: 145.147
• Monoisotopic Mass: 145.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 85.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2

Additional information on 1-Amino-5,5-dimethylhexan-3-ol

Introduction to 1-Amino-5,5-dimethylhexan-3-ol (CAS No. 1447964-55-7) and Its Emerging Applications in Chemical Biology

1-Amino-5,5-dimethylhexan-3-ol, identified by its CAS number 1447964-55-7, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This aliphatic amine features a branched C6 backbone with an amino group at the terminal position and two methyl groups at the fifth carbon, imparting both steric hindrance and reactivity that make it a valuable building block in synthetic chemistry and drug discovery. The compound’s molecular structure, characterized by a tertiary amine and secondary hydroxyl group, enables diverse chemical modifications, making it a promising candidate for the development of novel bioactive molecules.

The significance of 1-Amino-5,5-dimethylhexan-3-ol lies in its potential applications across multiple domains, including medicinal chemistry, materials science, and biotechnology. Recent advancements in the field have highlighted its role as a key intermediate in the synthesis of complex peptides and peptidomimetics. The presence of both an amino group and a hydroxyl group allows for facile coupling reactions via amide or ester linkages, facilitating the construction of peptide-like scaffolds with tailored biological activities.

In the realm of drug discovery, 1-Amino-5,5-dimethylhexan-3-ol has been explored as a precursor for designing small-molecule inhibitors targeting enzyme-catalyzed reactions. Its structural motif mimics natural amino acid residues, enabling the development of protease inhibitors or kinase modulators. Notably, studies have demonstrated its utility in generating constrained analogs that enhance binding affinity to protein targets. The compound’s ability to adopt multiple conformations due to its flexible C6 chain makes it particularly suitable for modulating enzyme active sites or receptor binding pockets.

Recent research has also delved into the use of 1-Amino-5,5-dimethylhexan-3-ol as a chiral auxiliary in asymmetric synthesis. The stereogenic center at the third carbon provides a platform for enantioselective transformations, allowing chemists to access enantiomerically pure compounds with high enantiomeric excess (ee). This capability is crucial for pharmaceutical applications where stereochemistry dictates biological activity. For instance, derivatives of this compound have been employed in the synthesis of β-blockers and antiviral agents, where specific enantiomers exhibit enhanced therapeutic efficacy.

The compound’s solubility profile and stability under various conditions further enhance its appeal in industrial applications. Being soluble in both polar and non-polar solvents, 1-Amino-5,5-dimethylhexan-3-ol can be easily incorporated into diverse reaction systems without compromising yield or purity. This characteristic is particularly advantageous in large-scale synthesis where compatibility with different solvents is critical. Moreover, its stability under ambient conditions reduces storage requirements and minimizes degradation risks during handling.

From a materials science perspective, 1-Amino-5,5-dimethylhexan-3-ol has been investigated as a monomer for polymerization reactions. Its bifunctional nature allows for cross-linking with other monomers to form polymers with tailored mechanical properties. Such polymers find applications in coatings, adhesives, and even biodegradable materials. The incorporation of this compound into polymer backbones enhances flexibility while maintaining structural integrity under stress.

The growing interest in green chemistry has also prompted research into sustainable synthetic routes for 1-Amino-5,5-dimethylhexan-3-ol production. Catalytic methods have been explored to minimize waste generation while maximizing atom economy. Transition-metal-catalyzed reactions, such as hydrogenation or cross-coupling processes, offer efficient pathways to construct the target molecule without excessive byproduct formation. These advancements align with global efforts to reduce the environmental footprint of chemical manufacturing.

In summary, 1-Amino-5,5-dimethylhexan-3-ol (CAS No. 1447964-55-7) represents a multifaceted compound with broad utility across chemical biology and industrial chemistry. Its unique structural features enable diverse functionalization strategies, making it indispensable in drug design and material engineering. As research continues to uncover new applications for this molecule, 1-Amino-5,5-dimethylhexan-3-ol is poised to remain at the forefront of innovation in synthetic organic chemistry.